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Compound of Interest

Compound Name: BP Fluor 430 NHS ester

Cat. No.: B15556924 Get Quote

Essential Safety and Handling Guide for BP Fluor
430 NHS Ester
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with BP Fluor 430 NHS ester.
Adherence to these protocols is essential for ensuring personal safety and maintaining

experimental integrity. While a specific Safety Data Sheet (SDS) for BP Fluor 430 NHS ester
was not found, the following guidelines are based on best practices for handling similar

fluorescent dyes and N-hydroxysuccinimide (NHS) esters, which are known to be reactive and

potentially hazardous.

Compound Overview: BP Fluor 430 NHS Ester is a water-soluble, green-fluorescent dye

designed for labeling primary amines in proteins, amine-modified oligonucleotides, and other

molecules.[1][2][3] Its reactivity and fluorescent properties make it a valuable tool in various

applications, including flow cytometry and microscopy.[1][4] However, due to its reactive NHS

ester group, it requires careful handling to prevent exposure and ensure chemical stability.
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Property Value Source

Molecular Formula C₂₆H₂₇F₃N₂O₉S [1][2]

Molecular Weight ~600.6 g/mol [1][2]

Excitation Maximum 430 nm [1][5]

Emission Maximum 539 nm [1][5]

Solubility Water, DMSO, DMF [1][5]

Storage Condition -20°C [1][2][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent inhalation, ingestion, or contact with

skin and eyes. The following equipment should be worn at all times when handling BP Fluor
430 NHS ester.[6]
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable. Double-gloving is

strongly recommended.[6][7]

Change gloves frequently or

immediately if contaminated.[6]

Body Protection Laboratory coat or gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required to protect against

splashes.[6]

Eye & Face Protection Safety goggles or face shield

Use safety goggles with side

shields to protect from

splashes.[7] A face shield

should be worn in conjunction

with goggles for maximum

protection.[6]

Respiratory Protection N95 or N100 respirator

Essential when handling the

powder form to prevent

inhalation of dust or aerosols.

[6][7][8] All work with the solid

or concentrated solutions

should be performed in a

certified chemical fume hood.

[7]

Foot Protection Closed-toe shoes
Required to prevent injuries

from spills or falling objects.[6]

Operational Plan: Step-by-Step Handling Protocol
Proper handling is critical for both user safety and maintaining the integrity of this moisture-

sensitive compound.[8][9]
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Work Area Preparation: Conduct all work in a well-ventilated chemical fume hood.[6] Ensure

an eyewash station and safety shower are readily accessible.[6] Cover the work surface with

disposable plastic-backed absorbent paper.[10]

Equilibration: Before opening, allow the vial of BP Fluor 430 NHS ester to warm to room

temperature. This prevents atmospheric moisture from condensing inside the vial, which can

hydrolyze and inactivate the NHS ester.[8][9]

Reagent Preparation: Immediately before use, dissolve the required amount of the ester in a

dry, water-miscible organic solvent such as dimethylsulfoxide (DMSO) or dimethylformamide

(DMF).[8][9] Do not prepare stock solutions for long-term storage unless specified by the

manufacturer.[9]

Buffer Selection: Avoid using buffers that contain primary amines, such as Tris or glycine, as

they will react with and quench the NHS ester.[9]

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of BP
Fluor 430 NHS ester.
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Workflow for Safe Handling of BP Fluor 430 NHS Ester.
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. Fluorescent dyes and their reagents should not be discharged into sewers or

waterways.[11]

Waste Segregation and Collection
Unused or Expired Product: The original vial containing solid, unused product should be

securely closed and placed in a designated container for hazardous solid chemical waste.

[12]

Concentrated Stock Solutions (in DMSO/DMF): Collect all concentrated organic solutions in

a sealed, clearly labeled container for hazardous organic waste. Never pour these solutions

down the drain.[9][12]

Aqueous Solutions: Aqueous waste from labeling reactions should be treated to hydrolyze

any remaining reactive NHS ester. This can be achieved by allowing the solution to stand at

room temperature for several hours.[12] Afterwards, collect it in a designated container for

aqueous hazardous waste.

Contaminated Solid Waste: All materials that have come into contact with the chemical,

including pipette tips, microfuge tubes, gloves, and absorbent paper, must be collected as

solid hazardous waste.[12]

Labeling and Storage
Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical

name ("BP Fluor 430 NHS ester").[11][12] If it is a mixture, indicate all components.

Storage: Store waste containers in a designated, secure satellite accumulation area with

secondary containment. Keep containers closed except when adding waste.[11]

Final Disposal
Arrange for the collection and disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste collector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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